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chloride

CAS No.: 1160250-58-7

Cat. No.: B1452782

Get Quote

This technical guide provides an in-depth analysis of the predicted spectroscopic data for 4-[(2-
Methylbenzyl)oxy]benzoyl chloride, a key intermediate in various synthetic applications. As

direct experimental spectra for this specific molecule are not readily available in public

databases, this document leverages fundamental spectroscopic principles and extensive data

from analogous compounds to offer a robust, predictive interpretation of its Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics. This guide is

intended for researchers, scientists, and professionals in drug development who require a

detailed understanding of the structural features of this molecule.

Molecular Structure and Synthesis Overview
4-[(2-Methylbenzyl)oxy]benzoyl chloride possesses a distinctive architecture, incorporating a

benzoyl chloride moiety, a benzyl ether linkage, and a 2-methylbenzyl group. Its molecular

formula is C15H13ClO2, with a molecular weight of 260.72 g/mol .
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A plausible synthetic route involves a two-step process. The first step is a Williamson ether

synthesis, reacting 4-hydroxybenzoic acid with 2-methylbenzyl chloride in the presence of a

base to form 4-[(2-methylbenzyl)oxy]benzoic acid. The subsequent step involves the

conversion of the carboxylic acid to the acyl chloride using a chlorinating agent like thionyl

chloride (SOCl₂) or oxalyl chloride ((COCl)₂).

Predicted ¹H NMR Spectroscopic Data
The proton NMR spectrum of 4-[(2-Methylbenzyl)oxy]benzoyl chloride is predicted to exhibit

distinct signals corresponding to the aromatic protons of both benzene rings, the benzylic

methylene protons, and the methyl protons. The predicted chemical shifts (in ppm, relative to

TMS in CDCl₃) are detailed below.
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Protons
Predicted
Chemical Shift
(ppm)

Predicted
Multiplicity

Integration Rationale

H-2', H-6' ~8.05 Doublet 2H

These protons

are ortho to the

electron-

withdrawing

carbonyl chloride

group, leading to

significant

deshielding.

H-3', H-5' ~7.00 Doublet 2H

These protons

are ortho to the

electron-donating

ether oxygen,

resulting in

upfield shifting.

H-3 to H-6 7.20 - 7.40 Multiplet 4H

Protons on the 2-

methylbenzyl

ring will appear

in the typical

aromatic region,

with some

overlap.

-CH₂- ~5.15 Singlet 2H

The methylene

protons are

adjacent to an

oxygen atom and

an aromatic ring,

causing a

downfield shift.

-CH₃ ~2.35 Singlet 3H The methyl

protons on the

benzyl ring are in

a typical benzylic
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methyl

environment.

Predicted ¹³C NMR Spectroscopic Data
The carbon-13 NMR spectrum will provide insights into the carbon framework of the molecule.

The predicted chemical shifts are based on the electronic environment of each carbon atom,

drawing comparisons from benzoyl chloride, 2-methylbenzyl alcohol, and anisole.[1][2][3][4][5]

[6][7][8]
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Carbon Atom
Predicted Chemical Shift
(ppm)

Rationale

C=O ~168

The carbonyl carbon of the

acyl chloride is highly

deshielded.

C-4' ~163
The carbon attached to the

ether oxygen is deshielded.

C-1 ~138
Quaternary carbon of the 2-

methylbenzyl group.

C-2 ~136
Quaternary carbon bearing the

methyl group.

C-1' ~134
Quaternary carbon of the

benzoyl chloride ring.

C-2', C-6' ~132
Aromatic carbons ortho to the

carbonyl chloride.

C-3, C-4, C-5, C-6 126 - 130
Aromatic carbons of the 2-

methylbenzyl group.

C-3', C-5' ~115
Aromatic carbons ortho to the

ether oxygen are shielded.

-CH₂- ~70

The benzylic carbon is

deshielded by the adjacent

oxygen.

-CH₃ ~19
The methyl carbon appears in

the typical aliphatic region.

Predicted Infrared (IR) Spectroscopy Data
The IR spectrum will reveal the presence of key functional groups. The predicted characteristic

absorption bands are as follows:
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Functional Group
Predicted Wavenumber
(cm⁻¹)

Rationale

C=O Stretch (Acyl Chloride) ~1775 (strong, sharp)

The carbonyl stretch in acyl

chlorides is at a higher

frequency than in ketones or

esters due to the inductive

effect of the chlorine atom.[2]

[9]

C-O-C Asymmetric Stretch ~1250 (strong)
Characteristic of aryl ethers.

[10][11]

C-O-C Symmetric Stretch ~1040 (medium)
Characteristic of aryl ethers.

[10][11]

Aromatic C=C Stretch 1600, 1580, 1500 (medium)
Multiple bands are expected

for the two aromatic rings.

Aromatic C-H Stretch >3000 (weak to medium) Typical for sp² C-H bonds.

Aliphatic C-H Stretch <3000 (weak to medium)
Corresponding to the

methylene and methyl groups.

C-Cl Stretch 800 - 600 (medium)
The carbon-chlorine stretching

vibration.

Predicted Mass Spectrometry (MS) Data
The mass spectrum is expected to show the molecular ion peak and characteristic

fragmentation patterns that can confirm the molecular structure.

Molecular Ion (M⁺): The molecular ion peak is predicted at m/z 260, with a smaller M+2 peak at

m/z 262 (approximately one-third the intensity of the M+ peak) due to the presence of the ³⁷Cl

isotope.

Major Fragmentation Pathways:
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[M]⁺˙
m/z 260/262

[M-Cl]⁺
m/z 225

- Cl•

[C₈H₉]⁺
m/z 105

- C₇H₄ClO₂•

[C₇H₄O₂]⁺˙
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- C₈H₈

[C₇H₇]⁺
m/z 91

- CH₂
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Loss of Chlorine: A prominent peak at m/z 225 is expected, corresponding to the loss of a

chlorine radical from the molecular ion.

Benzylic Cleavage: Cleavage of the benzylic C-O bond can lead to the formation of the 2-

methylbenzyl cation at m/z 105. This can further rearrange to the tropylium ion at m/z 91.

Acylium Ion Formation: The fragment at m/z 225 can lose a CO molecule to form a fragment

at m/z 197.

Other Fragments: A fragment corresponding to the 4-oxybenzoyl moiety may be observed at

m/z 121.

Experimental Protocols
To obtain the actual spectroscopic data for 4-[(2-Methylbenzyl)oxy]benzoyl chloride, the

following standard laboratory procedures are recommended:

NMR Spectroscopy
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Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.7 mL of

deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard.

¹H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

Standard parameters include a 30-degree pulse angle, a 2-second relaxation delay, and 16-

32 scans.

¹³C NMR Acquisition: Acquire the spectrum on the same instrument. Due to the lower natural

abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation

delay may be necessary.

Infrared (IR) Spectroscopy
Sample Preparation: As the compound is likely a solid or oil, the spectrum can be obtained

using an Attenuated Total Reflectance (ATR) accessory. Place a small amount of the sample

directly on the ATR crystal.

Acquisition: Record the spectrum from 4000 to 400 cm⁻¹. Typically, 16-32 scans are co-

added to improve the signal-to-noise ratio.

Mass Spectrometry
Sample Introduction: Introduce the sample into the mass spectrometer via a direct insertion

probe or by gas chromatography (if the compound is sufficiently volatile and thermally

stable).

Ionization: Use Electron Ionization (EI) at 70 eV to induce fragmentation.

Analysis: Analyze the resulting ions using a quadrupole or time-of-flight (TOF) mass

analyzer.
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Synthesis

Spectroscopic Analysis

4-Hydroxybenzoic Acid +
2-Methylbenzyl Chloride

Williamson Ether Synthesis

4-[(2-Methylbenzyl)oxy]benzoic Acid

Chlorination (e.g., SOCl₂)

4-[(2-Methylbenzyl)oxy]benzoyl Chloride

NMR (¹H, ¹³C) IR MS

Click to download full resolution via product page

Conclusion
This technical guide provides a comprehensive, albeit predictive, spectroscopic

characterization of 4-[(2-Methylbenzyl)oxy]benzoyl chloride. The data and interpretations

presented herein are grounded in established principles of spectroscopy and analysis of

analogous structures. These predictions offer a valuable baseline for researchers to confirm the
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identity and purity of this compound in their synthetic endeavors. It is anticipated that

experimental verification will align closely with the predictive data outlined in this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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